3,4-Dichloro-2-methylfluorobenzene

• IUPAC Name: 1,2-dichloro-4-fluoro-3-methylbenzene
• InChI: InChI=1S/C7H5Cl2F/c1-4-6(10)3-2-5(8)7(4)9/h2-3H,1H3
• InChI Key: BNDBNWZIQPVJGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)Cl)F
• Molecular Formula: C7H5Cl2F
• DSSTOX Substance ID: DTXSID50470592
• Molecular Weight: 179.02 g/mol
• CAS No.: 890524-58-0

Description

3,4-Dichloro-2-methylfluorobenzene is a chemical compound with the molecular formula C7H5Cl2F. It has a molecular weight of 179.02 g/mol. It is a liquid at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with two chlorine atoms, one fluorine atom, and one methyl group attached to it. The IUPAC name for this compound is 1,2-dichloro-4-fluoro-3-methylbenzene.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The compound should be stored at a temperature between 2-8°C.

Scientific Research Applications

Absorption Spectra Studies

Research has shown that 3,4-dichloro-2-methylfluorobenzene exhibits specific vibrational modes in its fundamental frequencies, which have been studied through absorption spectra in the near ultraviolet region. These studies are crucial for understanding the molecular behavior of this compound in different states (Tripathi & Pandey, 1976).

Synthesis and Applications in Organic Chemistry

This compound plays a role in the synthesis of various complex organic compounds. For instance, it is used in the preparation of fluorobenzene derivatives, which are important intermediates in pharmaceutical and agricultural chemical synthesis (Nikul’shin, Maksimov, & Platonov, 2012). It also contributes to the formation of trifluoronitrobenzene, a product used in various chemical processes (Huang Chong-pao, 2004).

Role in Pharmaceutical Synthesis

This compound has been utilized in the synthesis of ciprofloxacin, a broad-spectrum antibiotic. The increasing demand for ciprofloxacin has led to a growth in the requirement for this compound as an intermediate in its production (Wang Guo-xi, 2004).

Organometallic Chemistry and Catalysis

This chemical is increasingly recognized in organometallic chemistry, particularly in transition-metal-based catalysis. It's used as a solvent or ligand due to its unique properties influenced by fluorine substituents, opening new possibilities in organic synthesis (Pike, Crimmin, & Chaplin, 2017).

Environmental Biodegradation Studies

There's a focus on the biodegradation of compounds like this compound, especially considering their use in the industrial synthesis of pharmaceuticals and agricultural chemicals. Studies on microbial strains capable of degrading such compounds are important for environmental management (Moreira, Amorim, Carvalho, & Castro, 2009).

Fluorination Studies

The compound is involved in fluorination studies, which are crucial for understanding chemical reactions and synthesis pathways in the context of fluorinated organic compounds (Momota, Mukai, Kato, & Morita, 1998).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with it are P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P305 (IF IN EYES), P351 (rinse cautiously with water for several minutes), and P338 (remove contact lenses if present and easy to do – continue rinsing).